Cas no 1367865-48-2 (4-methyl-5-(piperidin-3-yl)pyrimidine)

• Product Name: 4-methyl-5-(piperidin-3-yl)pyrimidine
• CAS No: 1367865-48-2
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6435025
• PubChem ID: 82410268
• Update Time: 2025-05-19

4-methyl-5-(piperidin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(piperidin-3-yl)pyrimidine
• Pyrimidine, 4-methyl-5-(3-piperidinyl)-
• EN300-1855222
• 1367865-48-2

• Inchi： 1S/C10H15N3/c1-8-10(6-12-7-13-8)9-3-2-4-11-5-9/h6-7,9,11H,2-5H2,1H3
• InChI Key： KYHCTHNDIUPFNB-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2CCCNC2)C(C)=N1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-methyl-5-(piperidin-3-yl)pyrimidine

Introduction to 4-methyl-5-(piperidin-3-yl)pyrimidine (CAS No. 1367865-48-2)

4-methyl-5-(piperidin-3-yl)pyrimidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic organic molecule, identified by the CAS number 1367865-48-2, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s structure combines a pyrimidine ring with a piperidine moiety, making it a versatile scaffold for developing novel therapeutic agents.

The pyrimidine core is a fundamental building block in many bioactive molecules, often found in nucleoside analogs and antiviral drugs. The introduction of a methyl group at the 4-position and a piperidinyl substituent at the 5-position enhances the compound’s pharmacological profile, influencing its solubility, bioavailability, and interaction with biological targets. This structural arrangement makes 4-methyl-5-(piperidin-3-yl)pyrimidine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have shown that the piperidinyl group can modulate the electronic properties of the pyrimidine ring, potentially enhancing its ability to interact with enzymes and receptors. This insight has been particularly valuable in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In addition to its role in drug development, 4-methyl-5-(piperidin-3-yl)pyrimidine has been investigated for its potential in materials science. The compound’s ability to form stable complexes with metal ions has opened up possibilities for applications in catalysis and luminescent materials. Researchers have explored its coordination chemistry, demonstrating that it can act as a ligand in transition metal complexes, which exhibit interesting catalytic activities.

The synthesis of 4-methyl-5-(piperidin-3-yl)pyrimidine involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made the synthesis more efficient and scalable. These improvements are essential for large-scale production and commercialization of pharmaceutical intermediates like this compound.

One of the most exciting areas of research involving 4-methyl-5-(piperidin-3-yl)pyrimidine is its application in antiviral therapies. The pyrimidine-piperidine framework is known to mimic natural nucleobases, making it an effective scaffold for developing nucleoside analogs that can inhibit viral replication. Recent studies have highlighted its potential against RNA viruses, including those responsible for emerging infectious diseases. The compound’s ability to interfere with viral polymerase enzymes offers a promising strategy for antiviral drug design.

The pharmacokinetic properties of 4-methyl-5-(piperidin-3-yl)pyrimidine are also under investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic efficacy and minimizing side effects. Preclinical studies have begun to explore its metabolic pathways and excretion profiles, providing valuable data for drug development pipelines. These studies are essential for translating laboratory findings into safe and effective clinical treatments.

Another area where this compound has shown promise is in the treatment of neurological disorders. The interaction between pyrimidine derivatives and neurotransmitter systems has been extensively studied, leading to the development of drugs that modulate brain function. 4-methyl-5-(piperidin-3-yl)pyrimidine has been tested as a potential precursor for neuroactive agents, with early results suggesting its ability to influence synaptic transmission and neural plasticity.

The future prospects of 4-methyl-5-(piperidin-3-yl)pyrimidine are vast, driven by ongoing research and technological advancements. As computational tools become more sophisticated, researchers can predict the properties of complex molecules like this one with greater precision. This will accelerate the discovery process and lead to faster development of new drugs.

In conclusion, 4-methyl-5-(piperidin-3-yl)pyrimidine (CAS No. 1367865-48-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional properties make it an attractive candidate for drug development, particularly in antiviral therapies and neurological disorders. Continued research into this compound will undoubtedly yield valuable insights and applications that benefit human health and technology.